Cas no 1806805-14-0 (3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806805-14-0
• MF: C₆H₂Br₂F₃N
• MW: 304.889990329742
• CID: 4921512
• Update Time: 2025-06-28

3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C6H2Br2F3N/c7-2-1-3(5(9)10)12-6(11)4(2)8/h1,5H
• InChI Key： LGODKIAOXSTJRC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(N=C(C(F)F)C=1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine

Recent Advances in the Study of 3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine (CAS: 1806805-14-0)

The compound 3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine (CAS: 1806805-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogenated and fluorinated structure, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a versatile building block in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, scalable synthesis method using a palladium-catalyzed cross-coupling reaction. This approach not only improved the yield but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, making it a reliable intermediate for further functionalization.

In the context of drug discovery, 3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine has been explored as a precursor for the development of novel kinase inhibitors. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported the design and synthesis of a series of pyridine-based compounds derived from this scaffold. The researchers found that the introduction of the difluoromethyl group significantly enhanced the compounds' binding affinity to specific kinase targets, suggesting its potential in treating cancers and inflammatory diseases.

Another notable application of this compound is in agrochemical research. A study conducted by a team at the University of California, Davis (2023) investigated its use as a key intermediate in the synthesis of next-generation herbicides. The researchers observed that the fluorinated pyridine core contributed to improved herbicidal activity and selectivity, reducing the risk of off-target effects. This finding opens new avenues for the development of environmentally friendly agrochemicals.

Despite these advancements, challenges remain in the large-scale production and application of 3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine. Issues such as cost-effectiveness, regulatory compliance, and the need for further toxicity studies must be addressed to fully realize its potential. However, the growing body of research underscores its importance as a valuable tool in chemical biology and pharmaceutical innovation.

In conclusion, 3,4-Dibromo-6-(difluoromethyl)-2-fluoropyridine (CAS: 1806805-14-0) represents a promising compound with diverse applications in drug discovery, agrochemicals, and beyond. Continued research into its synthesis, reactivity, and biological activity will likely yield further breakthroughs, solidifying its role in the advancement of chemical biology and pharmaceutical sciences.